Cas no 677322-97-3 (1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)-)

• Product Name: 1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)-
• CAS No: 677322-97-3
• MF: C₁₅H₁₂ClN₃
• MW: 269.728881835938
• CID: 3205673
• PubChem ID: 53337727
• Update Time: 2025-04-21

1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)-
• N-Benzyl-4-chlorophthalazin-1-amine
• 677322-97-3
• CCG-317657
• AKOS005745017
• STL134684

• Inchi： 1S/C15H12ClN3/c16-14-12-8-4-5-9-13(12)15(19-18-14)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,19)
• InChI Key： SPVAQTODVZCKSM-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=CC=C2)C2=C(C=CC=C2)C(Cl)=NN=1

Computed Properties

• Exact Mass: 269.0719751Da
• Monoisotopic Mass: 269.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.8Ų